2-(2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(3-methylbenzyl)acetamide

• IUPAC Name: 2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-[(3-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H19FN4O2/c1-15-4-2-5-16(12-15)13-24-20(28)14-27-11-3-6-19(27)22-25-21(26-29-22)17-7-9-18(23)10-8-17/h2-12H,13-14H2,1H3,(H,24,28)
• InChI Key: FKTINKYHKZIHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

2-(2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(3-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C22H19FN4O2 and its molecular weight is 390.418. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Studies have synthesized pyrazole-acetamide derivatives, examining their coordination complexes for antioxidant activities. The research investigates the structural properties and potential therapeutic applications of these compounds, including their significant antioxidant effects as determined by various in vitro assays (Chkirate et al., 2019).

Anti-Cancer Activity

Research into fluoro-substituted benzo[b]pyran compounds demonstrates their potential in treating lung cancer. The synthesis and evaluation of these compounds against human cancer cell lines indicate their low concentration efficacy compared to reference drugs, suggesting their utility in developing novel cancer therapies (Hammam et al., 2005).

Anti-Inflammatory and Analgesic Activities

The synthesis of novel N-(3-chloro-4-fluorophenyl) derivatives has been explored, showing significant anti-inflammatory activity. These studies contribute to the development of new therapeutic agents for inflammation-related disorders, showcasing the potential of such compounds in medical applications (Sunder & Maleraju, 2013).

Src Kinase Inhibitory and Anticancer Activities

Investigations into N-benzyl substituted acetamide derivatives containing thiazole have demonstrated their inhibitory activities against Src kinase, a key enzyme in various signaling pathways associated with cancer progression. These compounds have shown promising results in inhibiting cell proliferation in cancer cell lines, further emphasizing their potential in cancer treatment strategies (Fallah-Tafti et al., 2011).

Antimicrobial Agents

Research into 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives has unveiled their potential as antimicrobial agents. These compounds have been tested against a variety of bacterial and fungal strains, showing significant antimicrobial properties that could lead to new treatments for infectious diseases (Parikh & Joshi, 2014).